5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide

• IUPAC Name: 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide
• InChI: InChI=1S/C18H18BrClN4O2/c19-12-9-13(16(20)22-10-12)18(26)23-14-3-1-2-4-15(14)24-7-5-11(6-8-24)17(21)25/h1-4,9-11H,5-8H2,(H2,21,25)(H,23,26)
• InChI Key: SUESSNOHVLYBQG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2=CC=CC=C2NC(=O)C3=C(N=CC(=C3)Br)Cl
• Molecular Formula: C18H18BrClN4O2
• Molecular Weight: 437.7 g/mol

Description

5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide is a chemical compound that is widely used in scientific research. It is a member of the pyridine family and is known for its unique properties that make it useful in various applications.

Mechanism of Action

The mechanism of action of 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide is not fully understood. However, it is believed to inhibit the activity of various enzymes and proteins that are involved in various biological processes. It is also believed to have an effect on cell signaling pathways.
Biochemical and Physiological Effects:
5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and proteins that are involved in various biological processes. It has also been shown to have an effect on cell signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide in lab experiments is its ability to selectively inhibit the activity of various enzymes and proteins. This makes it a useful tool for studying the role of various proteins and enzymes in various biological processes. However, one of the limitations of using this compound is its potential toxicity to cells.

Future Directions

There are many potential future directions for research involving 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide. Some of these directions include:
1. Studying the role of this compound in various disease models to identify potential therapeutic targets.
2. Developing new derivatives of this compound to improve its efficacy and reduce its toxicity.
3. Studying the effect of this compound on various cell signaling pathways to identify potential new drug targets.
4. Developing new methods for synthesizing this compound to improve its yield and reduce its cost.
5. Studying the pharmacokinetics and pharmacodynamics of this compound to better understand its therapeutic potential.

Synthesis Methods

The synthesis of 5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide involves several steps. The first step involves the reaction of 2-chloropyridine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-(4-carbamoylpiperidin-1-yl)phenyl)boronic acid to form the desired compound. The final step involves the bromination of the compound using N-bromosuccinimide.

Scientific Research Applications

5-bromo-N-[2-(4-carbamoylpiperidin-1-yl)phenyl]-2-chloropyridine-3-carboxamide is widely used in scientific research. It is used as a tool compound to study the role of various proteins and enzymes in various biological processes. It is also used in drug discovery research to identify potential therapeutic targets for various diseases.